![molecular formula C14H20N2O4S2 B4679959 4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine](/img/structure/B4679959.png)
4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine
Overview
Description
4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine, also known as TCM-018, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. TCM-018 belongs to the class of compounds known as piperidine derivatives and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine and serotonin. This compound has also been shown to interact with the opioid receptors, which may contribute to its antinociceptive effects.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. This compound has also been shown to increase the levels of certain neurotransmitters, including dopamine and serotonin, which may contribute to its anxiolytic effects. Additionally, this compound has been shown to decrease the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of 4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine is that it has been shown to have low toxicity in animal studies. This makes it a potential candidate for further development as a therapeutic agent. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on its effects.
Future Directions
There are several future directions for research on 4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine. One direction is to further explore its potential therapeutic applications, particularly in the treatment of inflammatory diseases and pain. Another direction is to further elucidate its mechanism of action, which may help to develop more targeted therapies based on its effects. Additionally, further research is needed to explore the safety and efficacy of this compound in human clinical trials.
Scientific Research Applications
4-{[1-(2-thienylsulfonyl)-3-piperidinyl]carbonyl}morpholine has been the subject of several scientific research studies, primarily focused on its potential therapeutic applications. One study found that this compound has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Another study found that this compound has antinociceptive effects, making it a potential candidate for the treatment of pain. This compound has also been shown to have anxiolytic effects, making it a potential candidate for the treatment of anxiety disorders.
properties
IUPAC Name |
morpholin-4-yl-(1-thiophen-2-ylsulfonylpiperidin-3-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S2/c17-14(15-6-8-20-9-7-15)12-3-1-5-16(11-12)22(18,19)13-4-2-10-21-13/h2,4,10,12H,1,3,5-9,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJNIOZAJMCTJMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.